Cas no 773136-40-6 (Ethyl 2,5-bis(trifluoromethyl)benzoate)

• Product Name: Ethyl 2,5-bis(trifluoromethyl)benzoate
• CAS No: 773136-40-6
• MF: C₁₁H₈F₆O₂
• MW: 286.170444488525
• CID: 4959781
• Update Time: 2023-08-23

Ethyl 2,5-bis(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis-trifluoromethyl-benzoic acid ethyl ester
• ethyl 2,5-bis(trifluoromethyl)benzoate
• 2,5-Di(trifluoromethyl)benzoic acid, ethyl ester
• Ethyl 2,5-bis(trifluoromethyl)benzoate

• Inchi： 1S/C11H8F6O2/c1-2-19-9(18)7-5-6(10(12,13)14)3-4-8(7)11(15,16)17/h3-5H,2H2,1H3
• InChI Key： CXPOENCKRJUREO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=CC=1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters